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Compound of Interest

Compound Name:
N-benzyl-2-

oxocyclopentanecarboxamide

Cat. No.: B1279710 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-benzyl-2-
oxocyclopentanecarboxamide could not be located. The following disposal procedures are

based on general best practices for non-hazardous solid chemical waste in a laboratory setting.

Researchers must consult with their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of N-
benzyl-2-oxocyclopentanecarboxamide, catering to researchers, scientists, and drug

development professionals. The focus is on providing clear, procedural steps to ensure safe

handling and environmental responsibility.

Chemical and Physical Properties
A summary of the key quantitative data for N-benzyl-2-oxocyclopentanecarboxamide is

presented below. This information is critical for a preliminary assessment of the compound's

characteristics.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1279710?utm_src=pdf-interest
https://www.benchchem.com/product/b1279710?utm_src=pdf-body
https://www.benchchem.com/product/b1279710?utm_src=pdf-body
https://www.benchchem.com/product/b1279710?utm_src=pdf-body
https://www.benchchem.com/product/b1279710?utm_src=pdf-body
https://www.benchchem.com/product/b1279710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₅NO₂ [1]

Molecular Weight 217.26 g/mol [1]

Melting Point 92 °C [2]

Boiling Point 461.2±44.0 °C (Predicted) [2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Experimental Protocols: General Disposal of Non-
Hazardous Solid Chemical Waste
In the absence of a specific SDS, N-benzyl-2-oxocyclopentanecarboxamide should be

treated as a standard non-hazardous solid organic chemical, pending further evaluation by a

qualified safety professional. The following is a general methodology for its disposal:

1. Waste Characterization and Segregation:

Confirm that the waste is solely N-benzyl-2-oxocyclopentanecarboxamide and is not

mixed with any hazardous solvents or other regulated chemicals.

Segregate the solid waste from liquid and hazardous waste streams to prevent cross-

contamination.

2. Containerization:

Place the solid N-benzyl-2-oxocyclopentanecarboxamide waste in a chemically

compatible, non-reactive container with a secure lid.

The container should be in good condition, free from leaks or cracks.

3. Labeling:
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Clearly label the waste container with the full chemical name: "N-benzyl-2-
oxocyclopentanecarboxamide".

Include the CAS number: "CAS: 2799-86-2".

Indicate that it is "Non-hazardous solid waste for disposal".

Add the date of accumulation.

4. Storage:

Store the sealed and labeled container in a designated waste accumulation area within the

laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

5. Disposal:

Coordinate with your institution's EHS department for the final disposal of the container.

Do not dispose of this chemical in the regular trash unless explicitly approved by EHS, as

custodial staff should not handle chemical waste.[3] Some institutions may permit the

disposal of non-hazardous solids directly into a designated dumpster by laboratory

personnel.[3]

Mandatory Visualization
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemical waste.
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Identify Chemical Waste

Consult Safety Data Sheet (SDS)

Is the waste hazardous?

Follow non-hazardous waste protocol

No

Follow hazardous waste protocol

Yes

Dispose in designated lab waste container Arrange for EHS pickup

Consult EHS for guidance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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